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Application Note & Protocol

Introduction
While specific data on the direct application of 3-Methoxybutanal as a fragrance or flavor

ingredient is limited in publicly available scientific literature, its structural analogs, 3-Methoxy-3-

methylbutanol and 3-methylbutanal, are well-documented for their significant roles in the

fragrance and flavor industry. This document provides a detailed overview of the applications,

organoleptic properties, and synthesis of these related compounds to offer valuable insights for

researchers, scientists, and drug development professionals. 3-Methoxybutanal itself is noted

as a chemical intermediate in the synthesis of 3-methoxybutanol.

Part 1: 3-Methoxy-3-methylbutanol in Fragrance
Synthesis
3-Methoxy-3-methylbutanol (MMB) is a versatile solvent and fragrance enhancer valued for its

low odor profile and excellent compatibility with a wide range of fragrance materials.[1]

Organoleptic Properties and Applications
MMB possesses a mild, unobtrusive odor, which is critical in fine fragrances as it does not

interfere with the intended scent profile.[1] It is characterized by a soft, fruity-floral aroma with

smooth, slightly creamy, apple-pear-like notes and subtle green undertones.[2] Its primary
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function is as a carrier solvent that helps to dissolve and stabilize aromatic compounds,

ensuring a gradual and controlled release of the scent.[3]

Key applications in the fragrance industry include:

Fine Fragrances and Perfumes: Used to enhance fruity accords, round out floral bouquets,

and add a fresh, natural lift to modern compositions.[2] It blends well with common fragrance

ingredients like Hedione, Linalool, and Iso E Super.[2]

Personal Care Products: Incorporated into creams, lotions, body washes, shampoos, and

soaps to deliver a soft, fruity sweetness.[2]

Home Care Products: Utilized in air fresheners, detergents, and fabric conditioners for its

ability to provide long-lasting fruity diffusion and good stability in various bases.[2]

Quantitative Data
Property Value Reference

Chemical Formula C₆H₁₄O₂ [2]

Molecular Weight 118.17 g/mol [2]

Boiling Point 170–172 °C [2]

Flash Point 74 °C [2]

Solubility
Miscible with water and

alcohols
[2]

Odor Description
Soft, fruity-floral, pear-like,

slightly creamy, green
[2]

Typical Usage Level in

Perfume Compounds
1.0% - 50.0% [4]

Experimental Protocol: Synthesis of 3-Methoxy-3-
methyl-1-butanol
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A common method for the synthesis of 3-Methoxy-3-methyl-1-butanol involves the reaction of

3-methyl-3-buten-1-ol with methanol in the presence of a heterogeneous acid catalyst.[5]

Materials:

3-methyl-3-buten-1-ol

Methanol

Heterogeneous acid catalyst (e.g., cation exchange resin, zeolite)

Sealed reactor

Distillation apparatus

Procedure:

Charge the sealed reactor with 3-methyl-3-buten-1-ol, methanol, and the heterogeneous acid

catalyst. The molar ratio of 3-methyl-3-buten-1-ol to methanol should be between 0.01 and 1.

[5] The catalyst amount should be 0.1-5% of the total reaction solution mass.[5]

Heat the reactor to a temperature between 50-200°C and maintain a pressure of 0.1-5 MPa.

[5]

Allow the reaction to proceed for 1-12 hours.[5]

After the reaction is complete, cool the reactor and recover the product mixture.

Separate the product, 3-Methoxy-3-methyl-1-butanol, from the unreacted starting materials

and byproducts by distillation.[5]

Logical Relationship: Role of MMB in Fragrance
Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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